Cas no 2138511-67-6 (7-methyl-7-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-methyl-7-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138511-67-6
• MF: C₁₁H₁₄F₃NS
• MW: 249.295772075653
• CID: 6186660
• PubChem ID: 165478234
• Update Time: 2025-11-07

7-methyl-7-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-7-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 2138511-67-6
• 7-methyl-7-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• EN300-1076994

• Inchi： 1S/C11H14F3NS/c1-10(4-5-11(12,13)14)9-8(2-6-15-10)3-7-16-9/h3,7,15H,2,4-6H2,1H3
• InChI Key： CLBYWHHMDQQLEG-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C)(C1=2)CCC(F)(F)F

Computed Properties

• Exact Mass: 249.07990511g/mol
• Monoisotopic Mass: 249.07990511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 7-methyl-7-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno2,3-cpyridine

7-Methyl-7-(3,3,3-Trifluoropropyl)-4H,5H,6H,7H-Thieno[2,3-C]Pyridine: A Comprehensive Overview

The compound 7-methyl-7-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138511-67-6) is a unique heterocyclic compound that has garnered significant attention in the field of biomedical research and pharmaceutical chemistry. This molecule belongs to the class of fused bicyclic compounds, combining a thiophene ring with a pyridine ring in a specific fusion pattern. The presence of trifluoropropyl and methyl substituents at the 7-position introduces distinct electronic and steric properties, making this compound an interesting candidate for various applications.

Thieno[2,3-c]pyridines are known for their versatile chemistry and potential as scaffolds for drug discovery. The inclusion of a trifluoropropyl group adds fluorine atoms to the structure, which can influence both pharmacokinetics and biological activity due to its electron-withdrawing nature. Similarly, the methyl group contributes to the compound's hydrophobicity and may play a role in modulating interactions with biological systems.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in optimizing drug-likeness properties such as solubility and metabolic stability. The trifluoropropyl group in this compound is a key feature that could enhance these attributes while maintaining structural integrity. Additionally, the bicyclic system provides a rigid framework, which is often desirable for drug design applications where conformational stability is crucial.

The synthesis of 7-methyl-7-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine can be achieved through various methods, including cyclization reactions and coupling techniques, which are well-documented in the literature. The availability of this compound as a pharmaceutical intermediate makes it a valuable tool for researchers exploring new drug candidates.

One of the most promising avenues for this compound is its potential application in anticancer drug development. The unique combination of substituents and the bicyclic structure may afford opportunities for targeted delivery and enhanced efficacy. Recent research has shown that fluorinated pyridine derivatives can exhibit potent cytotoxic effects against various cancer cell lines, suggesting that this compound could be a valuable starting point for further optimization.

Another area of interest is the evaluation of this compound as a template for kinase inhibitors. The bicyclic system and the presence of electron-withdrawing groups like the trifluoropropyl substituent are known to enhance kinase inhibitory activity. This makes it a compelling candidate for researchers working on targeted therapies, particularly in oncology.

Furthermore, the compound's structural features make it amenable to modifications that could enhance its bioavailability and selectivity. For instance, introducing additional functional groups or altering the substituents at specific positions could lead to improved pharmacokinetic profiles, which are critical for drug development.

In conclusion, 7-methyl-7-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138511-67-6) represents a significant advancement in the field of heterocyclic chemistry and pharmacology. Its unique structure, combined with the benefits of fluorinated substituents, positions it as a promising candidate for drug discovery. As research continues to explore its potential applications, this compound is expected to contribute valuable insights into the development of novel therapeutic agents.